![molecular formula C16H16N2O3 B5298380 N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-methylphenyl)urea](/img/structure/B5298380.png)
N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-methylphenyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-methylphenyl)urea, also known as MDU-4, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. MDU-4 is a member of the benzodioxole family of compounds, which have been shown to possess a range of pharmacological activities.
Mechanism of Action
The exact mechanism of action of N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-methylphenyl)urea is not fully understood. However, it has been suggested that the compound may act as an inhibitor of certain enzymes involved in inflammation and cancer progression. This compound has also been shown to modulate the activity of certain signaling pathways in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to possess a range of biochemical and physiological effects. In animal studies, the compound has been shown to reduce inflammation and pain. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, this compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-methylphenyl)urea has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has also been shown to possess a range of pharmacological activities, making it a useful tool for investigating various biological processes. However, this compound has some limitations as well. Its mechanism of action is not fully understood, and its efficacy and safety in humans have not been established.
Future Directions
There are several future directions for research on N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-methylphenyl)urea. One area of interest is the compound's potential use in treating neurodegenerative diseases. Further studies are needed to determine the efficacy of this compound in animal models of these diseases and to investigate its potential mechanisms of action. Another area of interest is the compound's potential use in combination with other drugs for the treatment of cancer. Additionally, further studies are needed to investigate the safety and efficacy of this compound in humans.
Synthesis Methods
N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-methylphenyl)urea can be synthesized through a multi-step process involving the reaction of 1,3-benzodioxole with 2-methylphenylisocyanate. The resulting product is then treated with hydrochloric acid to yield this compound. The purity of the compound can be confirmed through various analytical techniques such as NMR spectroscopy and mass spectrometry.
Scientific Research Applications
N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-methylphenyl)urea has been the subject of extensive research due to its potential therapeutic applications. It has been shown to possess anti-inflammatory, analgesic, and anti-cancer properties. The compound has also been investigated for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
1-(1,3-benzodioxol-5-ylmethyl)-3-(2-methylphenyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O3/c1-11-4-2-3-5-13(11)18-16(19)17-9-12-6-7-14-15(8-12)21-10-20-14/h2-8H,9-10H2,1H3,(H2,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUIJAKOQGLAVHK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)NCC2=CC3=C(C=C2)OCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.